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Compound of Interest

Compound Name: Iridium tetrachloride

Cat. No.: B158598 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of high-purity iridium tetrachloride (IrCl₄),

a critical precursor and catalyst in advanced chemical synthesis and materials science. It

details commercial sources, key technical data, experimental protocols for handling and use,

and its significant applications in research and development.

Introduction to Iridium Tetrachloride
Iridium tetrachloride (CAS No: 10025-97-5) is a dark brown or black, hygroscopic crystalline

compound.[1][2] It is a pivotal source of iridium for a multitude of applications, primarily due to

its solubility in water, alcohol, and dilute hydrochloric acid, which allows for its integration into

various reaction systems.[3][4][5] In research and industry, it is most commonly utilized as a

precursor for synthesizing iridium-based catalysts and advanced materials, such as iridium

oxides.[1][6][7] Its applications are prominent in fields ranging from organic synthesis and

pharmaceuticals to electrochemistry and materials science.[1]

Commercial Suppliers and Specifications
Sourcing high-purity iridium tetrachloride is essential for ensuring reproducibility and success

in experimental and developmental work. A variety of chemical suppliers offer this compound in

different grades and forms. The following table summarizes the specifications from several

commercial vendors to aid in procurement decisions.
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Supplier/Platfo
rm

Grade / Purity
Iridium (Ir)
Content

Form CAS Number

Thermo Fisher

Scientific

99.95% (metals

basis)
≥56.5%

Glassy

amorphous

pieces/powder

10025-97-5

Sigma-Aldrich Technical Grade 48-55% Crystalline
207399-11-9

(hydrate)

American

Elements

Up to 99.999%

(5N)
Not specified - 10025-97-5

Echemi

(Uyanchem)

Industrial

Grade/99.9%
Not specified Black powder 10025-97-5

LookChem

(Matrix Scientific)
95+% Not specified - 10025-97-5

ESPI Metals Not specified Not specified - 10025-97-5

ATT Advanced

Materials
Not specified

120g/L±5g (in

solution)

Brown liquid

solution
10025-97-5

Key Applications in Research & Development
High-purity iridium tetrachloride is indispensable in several cutting-edge research areas:

Catalysis: It serves as a crucial precursor for developing homogeneous and heterogeneous

iridium catalysts.[1][7] These catalysts are highly valued for their efficiency in complex

chemical reactions such as the hydrogenation of nitrogen heterocycles, C-H activation in fine

chemical synthesis, and the stereoselective reduction of cyclohexanones.[6][7][8]

Materials Science: Researchers use IrCl₄ to synthesize novel materials, including iridium

oxide (IrO₂) nanoparticles, conductive polymers, and functional nanostructures.[2][6] These

materials are integral to the next generation of electronics, sensors, and energy storage

devices.[2]

Electrochemistry: The compound is used to fabricate advanced electrodes, such as Ir-

decorated graphene for vanadium redox flow batteries.[6] It is also a key ingredient in
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preparing single-atom catalysts for the oxygen evolution reaction (OER), a critical process in

water electrolysis for clean hydrogen production.[6][7]

Plating and Coatings: In surface treatment applications, iridium tetrachloride is used in

plating solutions to create coatings with exceptional corrosion resistance and wear durability.

[2][5]

Experimental Protocols and Safety
Proper handling and safety procedures are paramount when working with iridium
tetrachloride. It is hygroscopic, an irritant, and harmful if swallowed.[5][9]

Engineering Controls: Handle the compound within a controlled, enclosed environment such

as a glovebox or a fume hood with adequate ventilation to avoid the formation and inhalation

of dust.[10][11]

Personal Protective Equipment (PPE): Wear impermeable gloves, safety glasses with side-

shields conforming to EN166 standards, and protective work clothing.[10][11] For operations

that may generate dust, use a NIOSH-approved N95-type dust mask.[12]

Storage Conditions: Store the container tightly sealed in a cool, dry, and well-ventilated area

under an inert atmosphere (e.g., argon) to protect from moisture and air.[9][10][13] It is

sensitive to air, light, moisture, and heat.[13]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, acids,

alkalis, cyanides, metal powders, and organic solvents.[9][10]

Work inside a fume hood or glovebox.

Weigh the desired amount of iridium tetrachloride in a clean, dry glass container.

Slowly add the desired solvent (e.g., deionized water, ethanol, or dilute hydrochloric acid) to

the solid while stirring gently. Iridium tetrachloride is soluble in these solvents.[5]

Continue stirring until the solid is completely dissolved. The resulting solution is typically

brown.[4]

Store the prepared solution in a tightly sealed container, protected from light.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.safina.eu/iridiumiv-chloride-hydrate-catalyst-precursor-powering-technological-frontiers/
https://uivma.com/the-role-of-iridium-trichloride-ircl%E2%82%83-in-modern-industry-and-its-future-prospects/
https://www.benchchem.com/product/b158598?utm_src=pdf-body
https://www.nbinno.com/article/other-catalysts/iridium-tetrachloride-enhancing-plating-solutions-and-material-science-ot
https://pubchem.ncbi.nlm.nih.gov/compound/24815
https://www.benchchem.com/product/b158598?utm_src=pdf-body
https://www.benchchem.com/product/b158598?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/24815
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA12184&PLANT=d__ALF
https://www.espimetals.com/msds/591-Iridium%20Chloride
https://www.cdhfinechemical.com/images/product/msds/77_975422516_IridiumTrichloride-CASNO-10025-83-9-MSDS.pdf
https://www.espimetals.com/msds/591-Iridium%20Chloride
https://www.cdhfinechemical.com/images/product/msds/77_975422516_IridiumTrichloride-CASNO-10025-83-9-MSDS.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/334480
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA12184&PLANT=d__ALF
https://www.espimetals.com/msds/591-Iridium%20Chloride
https://www.sigmaaldrich.com/US/en/sds/aldrich/206245
https://www.sigmaaldrich.com/US/en/sds/aldrich/206245
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA12184&PLANT=d__ALF
https://www.espimetals.com/msds/591-Iridium%20Chloride
https://www.benchchem.com/product/b158598?utm_src=pdf-body
https://www.benchchem.com/product/b158598?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/24815
https://www.attelements.com/iridium-metal-and-alloys/iridium-tetrachloride-solution.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iridium tetrachloride waste is classified as hazardous.[9] It must be disposed of in accordance

with local, national, and European regulations.[9][13]

Do not allow the material to enter drains or sewer systems.[10][13]

Collect unused material and residues in their original, properly labeled containers.[13]

Engage a licensed professional waste disposal service to handle the disposal of the material,

often through dissolution in a combustible solvent followed by incineration in a chemical

scrubber.[11]

Visualized Workflows
The following diagrams illustrate key logical and experimental workflows associated with the

use of high-purity iridium tetrachloride.
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Phase 1: Procurement

Phase 2: Laboratory Protocol

Phase 3: Post-Experiment
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Procurement and safe handling workflow for iridium tetrachloride.
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General workflow for synthesizing IrO₂ nanoparticles from an IrCl₄ precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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